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Compound of Interest

Compound Name: 4-Bromo-2,6-difluoroaniline

Cat. No.: B033399

An In-depth Technical Guide to 4-Bromo-2,6-difluoroaniline (CAS: 67567-26-4)

This technical guide provides a comprehensive overview of 4-Bromo-2,6-difluoroaniline, a
versatile chemical intermediate with significant applications in pharmaceutical development,
materials science, and organic synthesis. This document is intended for researchers, scientists,
and drug development professionals.

Chemical Properties and Identification

4-Bromo-2,6-difluoroaniline is a tri-halogenated aniline derivative.[1] Its unique structure,
featuring a bromine atom at the para-position and two fluorine atoms at the ortho-positions,
imparts distinct chemical reactivity, making it a valuable building block in complex molecular
synthesis.[1][2] The presence of multiple functional groups allows for a wide range of chemical
transformations.[1][2]
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Property Value Reference

CAS Number 67567-26-4 [3]

Molecular Formula CeH4BrFz2N [4103]1[5][6]

Molecular Weight 208.01 g/mol [2][3]
White to brown crystalline

Appearance [2][3][6]
powder

Melting Point 62-66 °C [3]

Purity =>98% (GC) [3]
BFQSQUAVMNHOEF-

INChl Key [718]

UHFFFAOYSA-N

SMILES string

Nclc(F)cc(Br)cclF

[7]

Synthesis Protocols

The synthesis of 4-Bromo-2,6-difluoroaniline is most commonly achieved through the

bromination of 2,6-difluoroaniline. Two primary methods have been reported, with the direct

bromination in acetic acid being a prevalent approach.

Experimental Protocol: Direct Bromination of 2,6-

difluoroaniline

This protocol details a one-step synthesis method.

Materials:

Bromine

2,6-difluoroaniline

Glacial acetic acid

Sodium thiosulphate

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemimpex.com/es/products/45974
https://www.innospk.com/en/?news/grok-exploring-4-bromo-26-difluoroaniline-properties-and-applications
https://www.chemimpex.com/es/products/45974
https://www.fishersci.ie/store/msds?partNumber=11925221&countryCode=IE&language=en
https://www.etwinternational.com/3-1-16-4-bromo-2-6-difluoroaniline-577573.html
https://www.univook.com/product/4-bromo-26-difluoroaniline-cas-67567-26-4/
https://www.chemimpex.com/es/products/45974
https://www.univook.com/product/4-bromo-26-difluoroaniline-cas-67567-26-4/
https://www.chemimpex.com/es/products/45974
https://www.etwinternational.com/3-1-16-4-bromo-2-6-difluoroaniline-577573.html
https://www.chemimpex.com/es/products/45974
https://www.chemimpex.com/es/products/45974
https://www.sigmaaldrich.com/US/en/product/aldrich/327867
https://www.benchchem.com/synthesis/pse-c89f6488db0e40c9b6e6b6b2fb9b1fg3
https://www.sigmaaldrich.com/US/en/product/aldrich/327867
https://www.benchchem.com/product/b033399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sodium acetate
Water
Diethyl ether

Magnesium sulfate (MgSQOa)

Procedure:[8]

Dissolve 2,6-difluoroaniline (101.5 g, 0.79 mol) in glacial acetic acid (550 ml).

Slowly add a solution of bromine (127.0 g, 0.79 mol) in glacial acetic acid (200 ml) dropwise
to the stirred solution, maintaining the temperature below 25°C.

Stir the mixture at room temperature for 2 hours.

Add sodium thiosulphate (50 g), sodium acetate (125 g), and water (700 ml) to the reaction
mixture.

Cool the mixture in a refrigerator overnight to precipitate the product.

Filter the crude product and dissolve it in diethyl ether.

Wash the ether phase sequentially with water, 10% sodium hydroxide solution, and water.
Dry the organic layer over anhydrous MgSOa.

Remove the solvent under reduced pressure to yield a pale yellow solid.

The solid can be further purified by steam distillation to obtain a colorless solid product.

A similar, smaller-scale procedure involves dissolving 2,6-difluoroaniline (3.0 g, 22.56 mmol) in

acetic acid (10 mL), followed by the dropwise addition of bromine (1.2 mL).[9] The mixture is

stirred for 15 minutes at room temperature.[9] After the reaction, the solvent is evaporated, the

residue is neutralized with aqueous sodium carbonate, and the product is extracted with

dichloromethane.[9] The combined organic phases are dried and concentrated to yield the final

product.[9]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/synthesis/pse-c89f6488db0e40c9b6e6b6b2fb9b1fg3
https://www.chemicalbook.com/synthesis/4-bromo-2-6-difluoroaniline.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-6-difluoroaniline.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-6-difluoroaniline.htm
https://www.chemicalbook.com/synthesis/4-bromo-2-6-difluoroaniline.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 4-Bromo-2,6-difluoroaniline.

Applications in Research and Development

4-Bromo-2,6-difluoroaniline is a key intermediate in the synthesis of a variety of high-value
organic molecules. Its utility spans pharmaceuticals, agrochemicals, and materials science.[2]

[3][6]

Pharmaceutical Applications

This compound is a crucial building block in the development of novel therapeutic agents.[3] It
is particularly valuable in the synthesis of anti-cancer and anti-inflammatory drugs.[3] One
notable application is in the preparation of potent inhibitors of the VEGF receptor tyrosine
kinase, a key target in angiogenesis-related cancer therapies.[10]

Agrochemical Applications

In the agricultural sector, 4-Bromo-2,6-difluoroaniline is used in the formulation of herbicides
and pesticides, contributing to improved crop protection.[3]
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Materials Science Applications

The unique electronic properties imparted by the fluorine and bromine substituents make this
compound suitable for applications in advanced materials. It is used in the synthesis of:

o Hole-transporting materials for perovskite solar cells and OLEDs.[1]

» Photo-switching materials, such as Pd-azobenzene complexes that can reversibly switch
between two self-assembled structures.[1][2]

e Specialty dyes and pigments, where it contributes to enhanced colorfastness and stability.[3]

Organic Synthesis Reactions

The different reactive sites on the 4-Bromo-2,6-difluoroaniline molecule allow for a variety of
chemical transformations:

e The bromine atom at the para-position is amenable to palladium-catalyzed coupling
reactions, such as Suzuki and Heck couplings, enabling the extension of the molecular
framework.

e The amine group acts as a nucleophile and can be oxidized to form azo compounds.[1][2]

e The fluorine atoms modulate the electronic properties of the molecule and can participate in
nucleophilic aromatic substitution reactions.[1][2]

Application Workflow Diagram
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Caption: Applications of 4-Bromo-2,6-difluoroaniline.

Safety and Handling

4-Bromo-2,6-difluoroaniline is classified as harmful if swallowed, in contact with skin, or if
inhaled.[11][12][13] It can cause skin and serious eye irritation, and may cause respiratory
irritation.[11][12]

Precautionary Measures:

o Handling: Use in a well-ventilated area.[11] Wear appropriate personal protective equipment
(PPE), including gloves, protective clothing, and eye/face protection.[11][13] Avoid breathing
dust, fume, gas, mist, vapors, or spray.[11][13]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] Keep
away from incompatible materials such as oxidizing agents.[13]

o First Aid:
o If swallowed: Get medical help.[11]

o If on skin: Wash with plenty of water.[11]
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o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[11]

o If inhaled: Remove person to fresh air and keep comfortable for breathing.[11]
Hazard Statements:
e H302: Harmful if swallowed.
e H312: Harmful in contact with skin.
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
e H332: Harmful if inhaled.
o H335: May cause respiratory irritation.

Conclusion

4-Bromo-2,6-difluoroaniline is a highly versatile and valuable chemical intermediate. Its
unique structural features and reactivity make it an essential building block in the synthesis of a
wide array of compounds with important applications in pharmaceuticals, agrochemicals, and
materials science. Proper handling and storage procedures are essential to ensure its safe use
in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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